molecular formula C6H8N2O2S B8771268 6-Hydroxy-1-methyl-2-(methylsulfanyl)pyrimidin-4(1h)-one CAS No. 6945-56-8

6-Hydroxy-1-methyl-2-(methylsulfanyl)pyrimidin-4(1h)-one

Cat. No.: B8771268
CAS No.: 6945-56-8
M. Wt: 172.21 g/mol
InChI Key: GSRVGERUVCNBSG-UHFFFAOYSA-N
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Description

6-Hydroxy-1-methyl-2-(methylsulfanyl)pyrimidin-4(1h)-one is a useful research compound. Its molecular formula is C6H8N2O2S and its molecular weight is 172.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

6945-56-8

Molecular Formula

C6H8N2O2S

Molecular Weight

172.21 g/mol

IUPAC Name

6-hydroxy-3-methyl-2-methylsulfanylpyrimidin-4-one

InChI

InChI=1S/C6H8N2O2S/c1-8-5(10)3-4(9)7-6(8)11-2/h3,9H,1-2H3

InChI Key

GSRVGERUVCNBSG-UHFFFAOYSA-N

Canonical SMILES

CN1C(=O)C=C(N=C1SC)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 45 g (0.5 mol) of N-methylthiourea, 54 g (1 mol) of sodium methylate, 200 ml of methanol and 80 g (0.5 mol) of malonic acid diethyl ester was boiled for 3 hours under reflux. 71 g (0.5 mol) of methyl iodide were then added dropwise at about 50° C. and the mixture was stirred for a further 0.5 hour at 50° C. The salt which crystallized out was filtered off and was then dissolved in 400 ml of water. The solution was neutralized by adding glacial acetic acid, the precipitate was then filtered off, and 80 g (93% of theory) of 1,6-dihydro-4-hydroxy-1-methyl-2-methylthio-6-oxo-pyrimidine were thus obtained in the form of a colorless powder of melting point 198° C.
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Synthesis routes and methods II

Procedure details

In 250 ml of methanol was dissolved 13.1 g of metal sodium. To the resulting methanol solution were added 25 g (0.28 mol) of N-methylthiourea and 38.5 g (0.29 mol) of dimethyl malonate, and the mixture was reacted under reflux for 3 hours. Thereafter, to the solution was added dropwise 41.3 g (0.29 mol) of methyl iodide at 10° C. or lower, and the mixture was reacted at room temperature overnight. After completion of the reaction, methanol was removed under reduced pressure, and then the residue was dissolved in water. The resulting aqueous solution was made acidic with hydrochloric acid, and crystals precipitated were filtered, washed with water and dried to obtain 42.4 g (yield: 89%) of 6-hydroxy-3-methyl-2-methylthio-4(3H)-pyrimidinone.
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